![molecular formula C19H24N2OS B2562879 3-(3-methylthiophen-2-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)propanamide CAS No. 1797319-63-1](/img/structure/B2562879.png)
3-(3-methylthiophen-2-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)propanamide
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Description
3-(3-methylthiophen-2-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H24N2OS and its molecular weight is 328.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Properties : Arylsubstituted halogen(thiocyanato)amides, including structures with thiophene fragments, have been synthesized and shown to possess antimicrobial properties. Such compounds are of interest for developing new antimicrobial agents with potential applications in medicine and agriculture (Baranovskyi et al., 2018).
Antidepressant Potential : Research on 3,4-diphenyl-1H-pyrazole-1-propanamine derivatives highlights the potential of certain structural frameworks for developing antidepressants with reduced side effects, indicating the importance of structural modification in achieving desired pharmacological profiles (Bailey et al., 1985).
Agricultural Chemical Research : Studies on the effects of propanil and methyl parathion on rice yield and plant health can inform the development of agrochemicals aimed at increasing crop resistance and productivity, providing insights into the interaction of chemical compounds with plant physiology (Wills & Street, 1988).
Conductive Polymers : The investigation into the conductivity of polythiophenes and related polymers underscores the significance of these materials in developing electronic and optoelectronic devices. Such research is pivotal for advancing technologies in solar cells, sensors, and other applications (Ofer et al., 1990).
Green Chemistry : The one-pot green synthesis of dispirooxindolopyrrolidines demonstrates the importance of developing environmentally friendly synthetic methods. This approach not only reduces waste but also provides a sustainable pathway for the synthesis of complex molecules (Almansour et al., 2015).
Properties
IUPAC Name |
3-(3-methylthiophen-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS/c1-15-11-13-23-18(15)9-10-19(22)20-14-17-8-5-12-21(17)16-6-3-2-4-7-16/h2-4,6-7,11,13,17H,5,8-10,12,14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYGEULIQDDCOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CCC(=O)NCC2CCCN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.